4-{[(2,5-Dichlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid

• Molecular Formula: C13H9Cl2NO5S
• Molecular Weight: 362.2 g/mol
• IUPAC Name: 4-[(2,5-dichlorophenyl)sulfonylamino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H9Cl2NO5S/c14-7-1-4-10(15)12(5-7)22(20,21)16-8-2-3-9(13(18)19)11(17)6-8/h1-6,16-17H,(H,18,19)
• InChI Key: JRRMETZAWZESGB-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)O)C(=O)O

Description

4-{[(2,5-Dichlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid, also known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used to treat pain and inflammation in conditions such as arthritis, osteoarthritis, and rheumatoid arthritis. It was first introduced in 1973 and has since become one of the most commonly prescribed drugs in the world.

Mechanism of Action

4-{[(2,5-Dichlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid works by inhibiting the activity of cyclooxygenase (COX), an enzyme that is involved in the production of prostaglandins, which are responsible for pain and inflammation. By inhibiting COX, this compound reduces the production of prostaglandins, leading to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, reduce the activity of inflammatory cells, and decrease the expression of pro-inflammatory cytokines. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

4-{[(2,5-Dichlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid has a number of advantages and limitations for lab experiments. One advantage is that it is widely available and relatively inexpensive. It is also well-tolerated by most patients and has a low risk of serious side effects. However, one limitation is that it can have variable effects depending on the dose and the route of administration. It is also important to note that this compound is not suitable for all types of experiments and may not be effective in all situations.

Future Directions

There are a number of future directions for research on 4-{[(2,5-Dichlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid. One area of research is the development of new formulations and delivery methods, such as transdermal patches and nanoparticles, which may improve its efficacy and reduce side effects. Another area of research is the investigation of its potential use in treating other conditions, such as cancer and Alzheimer's disease. Finally, there is a need for further research on the long-term effects of this compound, particularly in high-risk populations.

Synthesis Methods

4-{[(2,5-Dichlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid can be synthesized through various methods, including the reaction of 2,5-dichlorobenzenesulfonyl chloride with 2-hydroxybenzoic acid in the presence of a base. This reaction leads to the formation of this compound, which can then be purified through recrystallization.

Scientific Research Applications

4-{[(2,5-Dichlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in reducing pain and inflammation in conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. This compound has also been studied for its potential use in treating other conditions, such as cancer and Alzheimer's disease.